Tert-butyl 2-[[(2-chloroacetyl)amino]methyl]-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-1-carboxylate

• IUPAC Name: tert-butyl 2-[[(2-chloroacetyl)amino]methyl]-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-1-carboxylate
• InChI: InChI=1S/C14H23ClN2O4/c1-14(2,3)21-13(19)17-10(6-16-12(18)5-15)4-9-7-20-8-11(9)17/h9-11H,4-8H2,1-3H3,(H,16,18)
• InChI Key: LPKKFLVNOSAGAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CC2C1COC2)CNC(=O)CCl
• Molecular Formula: C14H23ClN2O4
• Molecular Weight: 318.79 g/mol

Description

The compound is an organic molecule with several functional groups. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The pyrrole ring is part of a larger hexahydrofuro[3,4-b]pyrrole system, which is a bicyclic structure with a furan ring fused to a pyrrole ring. The compound also has an amino group, a chloroacetyl group, and a tert-butyl carboxylate group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrole ring, the introduction of the chloroacetyl group, and the protection of the amino group with the tert-butyl carboxylate.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic ring system and the various functional groups. The exact structure would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The amino group could react with carboxylic acids or activated esters, while the chloroacetyl group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the polar carboxylate group and the nonpolar tert-butyl group.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it is intended to be a drug or a biological probe, its mechanism of action would depend on its specific biological target.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to avoid ingestion and inhalation, and to prevent it from coming into contact with the skin or eyes.

Future Directions

The future research directions for this compound could be numerous, depending on its intended use. If it is a novel compound, further studies could be conducted to fully characterize its physical and chemical properties, its reactivity, and its potential applications.